Cas no 111079-41-5 (5-iodo-2-methyl-1,4-dihydropyrimidin-4-one)

• Product Name: 5-iodo-2-methyl-1,4-dihydropyrimidin-4-one
• CAS No: 111079-41-5
• MF: C₅H₅IN₂O
• MW: 236.010473012924
• MDL: MFCD09746249
• CID: 129100
• PubChem ID: 13636515
• Update Time: 2025-04-18

5-iodo-2-methyl-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methylpyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone,5-iodo-2-methyl-
• 5-iodo-2-methyl-1H-pyrimidin-6-one
• 5-iodo-2-methyl-4(3H)-Pyrimidinone
• AK-32845
• KB-246240
• SureCN5925860
• 5-Iodo-2-methyl-pyrimidin-4-ol
• 5-Iodo-2-methyl-3H-pyrimidin-4-one
• 5-iodo-2-Methyl-3,4-dihydropyriMidin-4-one
• 5-iodo-2-methyl-1,4-dihydropyrimidin-4-one
• SCHEMBL5925860
• AMY27494
• EN300-96024
• MFCD11044804
• FT-0747202
• Z1695821889
• SY197289
• 111079-41-5
• 5-Iodo-2-methylpyrimidin-4-ol
• DTXSID50545572
• AKOS010054999
• AKOS026727729
• SB59051
• CS-0440934
• DB-060063

• MDL： MFCD09746249
• Inchi： 1S/C5H5IN2O/c1-3-7-2-4(6)5(9)8-3/h2H,1H3,(H,7,8,9)
• InChI Key： YHRKDVUUDCGJLR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)NC1=O

Computed Properties

• Exact Mass: 235.94500
• Monoisotopic Mass: 235.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 46.01000
• LogP: 1.09520